Cas no 1804433-70-2 (2,6-Dimethyl-3-hydroxybenzoyl chloride)

• Product Name: 2,6-Dimethyl-3-hydroxybenzoyl chloride
• CAS No: 1804433-70-2
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 5006398
• Update Time: 2023-08-25

2,6-Dimethyl-3-hydroxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-3-hydroxybenzoyl chloride

• Inchi： 1S/C9H9ClO2/c1-5-3-4-7(11)6(2)8(5)9(10)12/h3-4,11H,1-2H3
• InChI Key： LKFVKMZFDFZEQN-UHFFFAOYSA-N
• SMILES： ClC(C1C(C)=CC=C(C=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives